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Compound of Interest

Compound Name: Nocarimidazole A

Cat. No.: B12399101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental
protocols used for the characterization of Nocarimidazole A, a 4-aminoimidazole alkaloid. The
information presented here is compiled from the primary literature describing its isolation and
structural elucidation, offering a core resource for researchers in natural product chemistry,
medicinal chemistry, and drug development.

Introduction

Nocarimidazole A is a microbial secondary metabolite first isolated from a marine-derived
actinomycete, Nocardiopsis sp. (strain CNQ115)[1]. It belongs to a rare class of natural
products characterized by a 4-aminoimidazole ring linked to an alkanoyl side chain[1][2]. The
structural elucidation of Nocarimidazole A was accomplished through a combination of mass
spectrometry and one- and two-dimensional nuclear magnetic resonance (NMR)
spectroscopy[1]. This guide summarizes the key spectroscopic data and methodologies crucial
for its identification and characterization.

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was pivotal in
determining the molecular formula of Nocarimidazole A.

Table 1: High-Resolution Mass Spectrometry Data for Nocarimidazole A
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Parameter Observed Value Calculated Value
Molecular Formula C13H23Ns0

lon [M+H]*+

m/z 238.1918 238.1919

Data sourced from Leutou et al., 2015[1].

Nuclear Magnetic Resonance (NMR) Spectroscopic Data

The planar structure of Nocarimidazole A was determined by comprehensive NMR analysis.
The *H and 3C NMR chemical shifts, recorded in CDCIs at 500 MHz and 125 MHz respectively,
are detailed below.

Table 2: *H and 3C NMR Spectroscopic Data for Nocarimidazole A (in CDClIs)

Position oC (ppm), Type OH (ppm), mult. (J in Hz)
2 134.7, CH 742, s

4 114.7,C

5 145.0,C

6 190.9, C

7 42.1, CH2 2.76,1(7.5)
8 24.5, CH2 161, m

9 32.0, CH: 1.26, m

10 29.5, CH2 1.26, m

11 29.2, CH: 1.26, m

12 22.8, CH: 1.26, m

13 14.2, CHs 0.88, t (7.0)
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Data sourced from Leutou et al., 2015.

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic
analysis of Nocarimidazole A.

General Experimental Procedures

NMR spectra were acquired on a Varian Inova spectrometer, operating at 500 MHz for *H and
125 MHz for 13C nuclei. The residual solvent signals of CDClIs (dH 7.24 and dC 77.0) were used
as internal references. High-resolution mass spectra were obtained using a JEOL JMS-
AX505WA mass spectrometer.

Fermentation and Extraction

The actinomycete strain Nocardiopsis sp. (CNQ115) was cultured in a seawater-based medium
at 27 °C with shaking at 200 rpm. After a 7-day incubation period, the culture broth was
extracted with ethyl acetate (EtOAc). The organic extract was then evaporated to dryness to
yield the crude extract for further purification.

Isolation of Nocarimidazole A

The crude extract was subjected to chromatographic separation. The final purification of
Nocarimidazole A was achieved using reversed-phase high-performance liquid
chromatography (HPLC) on a Phenomenex Luna C18 column (250 x 10.0 mm, 5 ym). The
separation was performed using an isocratic solvent system of 45% acetonitrile (CH3CN) in
H20 to afford pure Nocarimidazole A.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the isolation and characterization of
Nocarimidazole A.
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Caption: Workflow for the isolation and structural characterization of Nocarimidazole A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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